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Thermoplastic polyurethanes (TPUs) are a versatile class of block copolymers known for their

exceptional combination of elasticity and processability. They are broadly categorized into two

main types based on the chemical nature of their soft segment: polyether-based TPUs and

polyester-based TPUs. This distinction in their chemical backbone leads to significant

differences in their mechanical properties and, consequently, their suitability for various

applications in research, drug development, and beyond. This guide provides an objective

comparison of the mechanical properties of these two TPU types, supported by experimental

data and detailed testing methodologies.

Quantitative Comparison of Mechanical Properties
The mechanical performance of polyether and polyester TPUs can be quantified through

various standard tests. The following table summarizes typical values for key mechanical

properties. It is important to note that these values can vary depending on the specific grade

and hardness of the material. The data presented here is compiled from technical datasheets

of representative commercial grades.
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Mechanical
Property

Polyether TPU
(e.g., BASF
Elastollan®
1185 A)

Polyester TPU
(e.g., Lubrizol
ESTANE®
58130)

Polyester TPU
(e.g., Lubrizol
ESTANE®
58360)

Test Standard

Hardness (Shore

A)
89 ~95 97 DIN ISO 7619-1

Tensile Strength 35 MPa 52.0 MPa 33.0 MPa
DIN 53504-S2 /

ISO 37

Elongation at

Break
600% 510% 485%

DIN 53504-S2 /

ISO 37

Tear Strength 60 N/mm

95.0 kN/m

(equivalent to 95

N/mm)

85.0 kN/m

(equivalent to 85

N/mm)

DIN ISO 34-1Bb

/ DIN 53515

Abrasion Loss 35 mm³ Not specified 130 mm³
DIN ISO 4649-A /

DIN 53516

Compression Set

(23°C/72h)
25%

25% (70h @

22°C)

46% (70h @

22°C)
DIN ISO 815

Compression Set

(70°C/24h)
45% 55% 90% DIN ISO 815

Disclaimer: The data presented is for representative grades and may not be directly

comparable due to variations in hardness and manufacturer-specific formulations.

Key Performance Differences
Polyester TPUs generally exhibit superior mechanical strength.[1][2] They typically have higher

tensile strength, tear strength, and abrasion resistance, making them ideal for applications

subjected to high wear and tear.[2][3] Their chemical resistance to oils and solvents is also a

notable advantage.[3]

Polyether TPUs, on the other hand, excel in environments with high moisture and low

temperatures.[3] They possess excellent hydrolysis resistance, meaning they are less prone to

degradation when exposed to water or high humidity. Furthermore, they maintain their flexibility
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at lower temperatures compared to their polyester counterparts and exhibit better resistance to

microbial attack.

Experimental Protocols
The mechanical properties of TPUs are determined using standardized experimental protocols

to ensure reproducibility and comparability of results. The most common standards are those

developed by the American Society for Testing and Materials (ASTM) and the International

Organization for Standardization (ISO).

Tensile Properties (Tensile Strength and Elongation at
Break)
Tensile properties are crucial for understanding a material's response to stretching forces. They

are typically measured according to ASTM D412 or ISO 37.

Specimen Preparation: Test specimens are prepared in a "dumbbell" or "dog-bone" shape

from a molded sheet of the TPU material. The dimensions of the specimen are strictly

defined by the standard.

Conditioning: The specimens are conditioned at a standard temperature (e.g., 23 ± 2°C) and

relative humidity (e.g., 50 ± 5%) for a specified period before testing to ensure consistency.

Testing Procedure: The specimen is mounted in the grips of a universal testing machine

(UTM). The UTM pulls the specimen at a constant rate of extension (e.g., 500 mm/min) until

it fractures.

Data Acquisition: During the test, the force applied and the corresponding elongation of the

specimen are continuously recorded.

Calculation:

Tensile Strength is calculated as the maximum force applied before rupture divided by the

initial cross-sectional area of the specimen.

Elongation at Break is the percentage increase in the original length of the specimen at

the point of fracture.
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Tear Strength
Tear strength measures the resistance of a material to the propagation of a tear. Common test

methods include ASTM D624 and ISO 34-1.

Specimen Preparation: Various specimen geometries can be used, such as angle, crescent,

or trouser-shaped, often with a pre-cut nick to initiate the tear.

Conditioning: Similar to tensile testing, specimens are conditioned prior to the test.

Testing Procedure: The specimen is clamped in a UTM, and the grips are separated at a

constant speed, causing the tear to propagate.

Data Acquisition: The force required to propagate the tear is recorded.

Calculation: Tear strength is typically expressed as the force per unit thickness of the

specimen (e.g., in N/mm or kN/m).

Visualizing the Structure-Property Relationship
The fundamental chemical differences between polyether and polyester TPUs dictate their

mechanical behavior. This relationship can be visualized as follows:
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TPU Type
Chemical Structure

Resulting Properties

Polyether TPU
Flexible Ether Linkages

(-C-O-C-)
contains

Polyester TPU Polar Ester Linkages
(-C(=O)-O-)

contains

Excellent Hydrolysis
Resistance

leads to

Good Low-Temperature
Flexibility

leads to

Good Microbial
Resistance

leads to

High Tensile
Strength

leads to

High Tear
Strength

leads to

Excellent Abrasion
Resistance

leads to

Good Oil/Solvent
Resistance

leads to
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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